Potassium cyanide

• CAS: 151-50-8
• Synonyms: Cyanide, Potassium; Potassium Cyanide; Potassium Cyanide (K(14)CN); Potassium Cyanide (K(C(15)N))
• Molecular Formula: KCN; CKN
• Molecular Weight: 65.116 g/mol
• SMILES: [C-]#N.[K+]
• InChI: InChI=1S/CN.K/c1-2;/q-1;+1
• InChIKey: NNFCIKHAZHQZJG-UHFFFAOYSA-N
• Solubility: 72 % at 77° F (NIOSH, 2016); 11.06 M; Sol in 2 parts cold, 1 part boiling water; Sol in 2 parts glycerol; 100 g/100 cc hot water above 176 °F; Sol in 25 parts methanol; 4.55 g/100 g anhydrous liq ammonia @ -33.9 °C; 4.91 g/100 g methanol @ 19.5 °C; 0.57 g/100 g ethanol @ 19.5 °C; 146 g/l formamide @ 25 °C; 41 g/100 g hydroxylamine @ 17.5 °C; 24.24 g/100 g glycerol of specific gravity 1.2561 @ 15.5 °C; 0.73 g/l phosphorus oxychloride soln @ 20 °C; 0.017 g/100 g liq sulfur dioxide @ 0 °C; 0.22 g/100 g dimethylformamide @ 25 °C; Solubility in water, g/l at 25 °C: 716 (freely soluble); (77°F): 72%

Research and industrial electroplating operations often face premature bath failure and narrow current density ranges when substituting NaCN for KCN. Our Potassium Cyanide (CAS 151-50-8) solves this with a unique counterion advantage: the potassium salt tolerates up to 90 g/L carbonate byproduct before defect formation (vs. 60 g/L for sodium), directly extending bath life and reducing maintenance downtime. • High solubility (71.6 g/100 mL at 25°C) enables concentrated, high-efficiency plating baths. • Wider operational current density range for faster throughput and superior deposit uniformity. • Assay ≥97% (argentometric titration) ensures consistent ionic strength for reproducible synthesis and gold extraction. Each batch ships with a certified COA under full hazmat compliance (UN1680, Class 6.1).

Potassium Cyanide for Electroplating & Synthesis

Potassium cyanide (KCN) is a highly water-soluble, colorless crystalline inorganic salt that serves as a critical source of cyanide ions (CN⁻) in industrial electroplating, gold extraction, and organic synthesis [1]. Its solubility of 71.6 g/100 mL at 25°C facilitates the preparation of concentrated electrolyte baths and reagent solutions [2]. As an alkali metal cyanide, KCN is fundamentally distinct from transition metal cyanides such as copper(I) cyanide (CuCN) or zinc cyanide (Zn(CN)₂), which exhibit significantly lower solubility and covalent bonding character that alter their nucleophilic behavior [3].

• [1] PubChem. (n.d.). Potassium cyanide. National Center for Biotechnology Information. View Source
• [2] ATSDR. (2006). Toxicological Profile for Cyanide. Table 4-2: Physical and Chemical Properties of Cyanide and Compounds. View Source
• [3] ScienceDirect. (n.d.). Potassium Cyanide - Chapters and Articles. Isonitriles: Formation and Reactions. View Source

KCN vs Sodium Cyanide in Plating Performance

Despite the common perception of alkali metal cyanides as interchangeable cyanide sources, substituting sodium cyanide (NaCN) for potassium cyanide (KCN) in electroplating baths leads to quantifiably inferior performance characteristics, including reduced conductivity, narrower operational current density ranges, and premature bath failure due to carbonate precipitation [1][2]. While both compounds yield free cyanide ions in solution, the potassium counterion confers distinct electrochemical and solubility advantages that directly translate into higher plating throughput and reduced maintenance downtime [3].

• [1] Surface Finishing Society of Japan. (1964). Relative Experiments of Potassium and Sodium Cyanide Bath for Copper Plating. 15(11), 441-444. View Source
• [2] ZGDiandu. (2009). 氰化物镀银为什么采用钾盐而不采用钠盐? [Why Potassium Salt is Used in Cyanide Silver Plating Instead of Sodium Salt]. View Source
• [3] IOPscience. (n.d.). Cyanides in Relation to Silver and Gold Solutions. View Source

KCN Performance vs Alternatives

Electroplating Brightness and Efficiency Advantage

In a direct head-to-head comparison of copper electroplating bath performance, potassium cyanide (KCN) baths demonstrated unequivocal superiority over sodium cyanide (NaCN) baths across multiple critical operational parameters. The KCN-based electrolyte provided a wider brightness range, higher current efficiency, and improved throwing power, making it the preferred choice for high-speed and high-efficiency plating applications [1]. No significant differences were observed between the two baths in terms of deposit hardness or internal stress [1].

Evidence Dimension	Electroplating Bath Performance (Brightness Range, Current Efficiency, Throwing Power)
Target Compound Data	Superior performance in brightness range, current efficiency, and throwing power
Comparator Or Baseline	Sodium cyanide (NaCN) bath under identical experimental conditions
Quantified Difference	Qualitatively superior; quantitative data not fully disclosed in abstract but confirmed by direct comparison
Conditions	Copper electroplating baths, high-speed and high-efficiency plating conditions, 1964 study

Why This Matters

The improved brightness range and current efficiency directly translate to higher production throughput and reduced energy consumption per unit of plated material, justifying the selection of KCN over NaCN in high-performance electroplating operations.

• [1] Surface Finishing Society of Japan. (1964). Relative Experiments of Potassium and Sodium Cyanide Bath for Copper Plating. 15(11), 441-444. View Source

Silver & Gold Plating Conductivity and Bath Life

Potassium cyanide-based silver plating electrolytes exhibit significantly higher electrical conductivity and a wider operational current density range compared to sodium cyanide-based baths [1]. A critical operational advantage stems from the solubility of the carbonate byproduct: potassium carbonate (K₂CO₃) remains soluble up to concentrations of 90 g/L without detrimental effects on deposit quality, whereas sodium carbonate (Na₂CO₃) begins to cause rough, crystalline silver deposits when concentrations exceed 60 g/L [1][2]. Similarly, gold plating solutions formulated with KCN allow a greater margin in the plating range without compromising color quality [3].

Evidence Dimension	Electrolyte Conductivity and Carbonate Byproduct Solubility
Target Compound Data	K₂CO₃ soluble up to 90 g/L without adverse effects; higher conductivity and wider current density range
Comparator Or Baseline	Sodium cyanide (NaCN) bath: Na₂CO₃ causes rough deposits above 60 g/L; lower conductivity
Quantified Difference	30 g/L higher tolerance for carbonate byproduct; unspecified but higher conductivity
Conditions	Silver and gold cyanide electroplating baths

Why This Matters

The higher tolerance for carbonate buildup in KCN baths directly extends the operational lifetime of the plating solution, reduces maintenance frequency, and ensures consistent deposit quality, leading to lower long-term operational costs and less downtime.

• [1] ZGDiandu. (2009). 氰化物镀银为什么采用钾盐而不采用钠盐? [Why Potassium Salt is Used in Cyanide Silver Plating Instead of Sodium Salt]. View Source
• [2] FSRCKJ. (2020). 仁昌产品列表 [Renchang Product List]. View Source
• [3] IOPscience. (n.d.). Cyanides in Relation to Silver and Gold Solutions. View Source

Nitrile Synthesis Selectivity and Yield

A 1942 patent (US2298231) reports that direct substitution of the less expensive sodium cyanide (NaCN) for potassium cyanide (KCN) in the synthesis of propionitrile from diethyl sulfate in aqueous solution resulted in very poor yields due to hydrolysis and decomposition of the reactants [1]. While modern synthetic methods using polar aprotic solvents like DMSO mitigate this issue, with both NaCN and KCN giving excellent yields of nitriles from alkyl halides [2], this historical data demonstrates a clear, condition-dependent reactivity difference that can be critical in certain legacy or specialized aqueous reaction protocols [1].

Evidence Dimension	Nitrile Synthesis Yield (Aqueous Conditions)
Target Compound Data	Satisfactory yield (implied as baseline)
Comparator Or Baseline	Sodium cyanide (NaCN) under identical aqueous conditions
Quantified Difference	KCN yields were 'satisfactory' while NaCN yields were 'very poor' under aqueous conditions; in non-aqueous systems, a 90% yield was achieved with NaCN using a patented improvement.
Conditions	Reaction of diethyl sulfate with cyanide salt in aqueous solution, ca. 1940

Why This Matters

For processes operating under aqueous or biphasic conditions where modern aprotic solvents are not viable, KCN may provide a crucial yield advantage over NaCN, potentially justifying its higher cost in specific synthetic routes or when working with sensitive substrates.

• [1] Rainsford, A. E., & Pearson, J. H. (1942). U.S. Patent No. 2,298,231. Production of nitriles. U.S. Patent and Trademark Office. View Source
• [2] ScienceDirect. (n.d.). Potassium Cyanide - Chapters and Articles. Isonitriles: Formation and Reactions. View Source

Gold Leaching Comparable Efficiency

In an extended industrial comparison at the Creston Colorada Company's mill, the weight of cyanide salt charged per ton of ore was identical whether using a potassium-sodium cyanide 'double salt' (98-99% in terms of KCN) or a high-grade sodium cyanide (130% in terms of KCN). The free cyanide strength of the stock solutions was maintained uniformly at 0.1% in terms of KCN throughout the 8-9 month test [1]. This demonstrated that, pound for pound, the more expensive sodium cyanide did no more work than the less expensive double salt [1]. A similar multi-year survey at the Butters Divisadero Company's mill corroborated these findings [1].

Evidence Dimension	Cyanide Consumption per Ton of Ore
Target Compound Data	Double salt (98-99% KCN equivalent) consumption rate
Comparator Or Baseline	High-grade sodium cyanide (130% KCN equivalent) consumption rate
Quantified Difference	Identical weight (pound-for-pound) consumption of both salts to maintain 0.1% free cyanide.
Conditions	Gold ore cyanidation mill, 0.1% free cyanide maintained in stock solutions, 8-9 month trial period.

Why This Matters

This industrial data indicates that in gold leaching, the choice between KCN and NaCN may be primarily an economic one based on market price per unit of effective cyanide, rather than a functional performance difference, challenging the assumption that higher NaCN assay strength directly translates to proportionally lower consumption.

• [1] 911Metallurgist. (2016). Compare NaCN Sodium Cyanide VS KCN Potassium Cyanide. View Source

Solubility for High-Efficiency Plating Baths

Potassium cyanide (KCN) possesses a high aqueous solubility of 71.6 g/100 mL at 25°C [1][2], which is a critical enabling property for the formulation of high-efficiency cyanide copper plating baths. These baths, which typically contain 75 g/L of CuCN and 93 g/L of KCN, operate at a cathodic current density of up to 60 A/ft² with a current efficiency approaching 100% [3]. This high solubility and resultant conductivity allows for faster plating rates and thicker deposits compared to less concentrated baths [3].

Evidence Dimension	Water Solubility
Target Compound Data	71.6 g/100 mL at 25 °C (298 K)
Comparator Or Baseline	Sodium cyanide (NaCN): 48 g/100 mL at 10 °C; Transition metal cyanides (e.g., CuCN, Zn(CN)₂) are insoluble in water.
Quantified Difference	Approximately 23.6 g/100 mL higher solubility than NaCN at comparable temperatures; orders of magnitude higher than transition metal cyanides.
Conditions	Water, 25°C, 298.2 K

Why This Matters

Higher solubility is directly correlated with the ability to formulate more concentrated electrolyte baths, which enables higher plating current densities and faster throughput in industrial electroplating operations.

• [1] ATSDR. (2006). Toxicological Profile for Cyanide. Table 4-2: Physical and Chemical Properties of Cyanide and Compounds. View Source
• [2] Blandamer, M. J., Burgess, J., & Duffield, A. J. (n.d.). Solubility of Potassium Cyanide in Mixed Aqueous and Non-aqueous Media; Gibbs Free Energies of Transfer of the Cyanide Ion. Dalton Transactions. View Source
• [3] Studypool. (2022). High-Efficiency Cyanide Bath Composition. User-generated content. View Source

Nucleophilic Selectivity: Nitriles vs Isonitriles

The nature of the metal counterion in cyanide salts exerts a profound influence on the chemoselectivity of nucleophilic substitution reactions with alkyl halides. Potassium cyanide (KCN), with its highly ionic K⁺-CN⁻ bond, favors nucleophilic attack by the carbon atom, yielding primarily the corresponding nitrile [1]. In contrast, silver cyanide (AgCN), which forms a highly covalent bond, reacts primarily through the nitrogen atom to yield the isomeric isonitrile (isocyanide) [1]. A direct comparative example is the reaction with 1-bromopentane: KCN generates hexanenitrile, whereas AgCN yields 1-isocyanopentane [1].

Evidence Dimension	Nucleophilic Chemoselectivity (C- vs. N-attack)
Target Compound Data	Reaction with 1-bromopentane yields hexanenitrile (nitrile).
Comparator Or Baseline	Silver cyanide (AgCN) yields 1-isocyanopentane (isonitrile).
Quantified Difference	Qualitative difference in product identity: nitrile vs. isonitrile.
Conditions	Reaction with alkyl halides

Why This Matters

This fundamental difference in reactivity is critical for synthetic route design. A user requiring a nitrile product must select KCN (or NaCN), while those seeking an isonitrile would require AgCN. Substituting one for the other would lead to complete synthetic failure.

• [1] ScienceDirect. (n.d.). Potassium Cyanide - Chapters and Articles. Isonitriles: Formation and Reactions. View Source

KCN Research and Industrial Applications

High-Speed Copper Electroplating

In high-speed copper electroplating operations where maximizing throughput and deposit quality is paramount, KCN-based baths are preferred over NaCN-based baths. The direct comparative data from electroplating studies indicates KCN baths provide a superior combination of brightness range, current efficiency, and throwing power [1]. This translates to faster plating cycles and a higher proportion of acceptable parts. The high solubility of KCN (71.6 g/100 mL at 25°C) [2] is a foundational property enabling the formulation of these high-concentration, high-efficiency baths [3].

Silver and Gold Plating Bath Longevity

For silver and gold electroplating, the use of KCN instead of NaCN provides a critical operational advantage by extending bath life and reducing maintenance. The key differentiator is the higher solubility of the potassium carbonate byproduct (tolerated up to 90 g/L) compared to sodium carbonate (which causes defects above 60 g/L) [1]. Furthermore, KCN-based electrolytes exhibit higher conductivity, allowing for operation over a wider current density range and resulting in smoother, more uniform precious metal deposits [1][2].

Nitrile Synthesis via Carbon-Selective Substitution

Potassium cyanide is an essential reagent for the synthesis of nitriles from alkyl halides due to its ionic nature, which strongly favors nucleophilic attack by the carbon atom of the cyanide ion. This ensures high selectivity for the desired nitrile product over the isomeric isonitrile. This contrasts sharply with covalent cyanides like AgCN, which are used to synthesize isonitriles [1]. In the specific historical case of synthesizing propionitrile from diethyl sulfate in aqueous media, KCN also demonstrated a crucial yield advantage over NaCN, which suffered from extensive hydrolysis and decomposition [2].

Gold Cyanidation Economic Sourcing

In large-scale gold extraction via cyanidation, the choice between KCN and NaCN may be guided by economic factors rather than strictly functional performance. Industrial mill trial data indicates that when maintaining a target free cyanide concentration, the consumption rate of cyanide salt per ton of ore can be equivalent on a weight-for-weight basis, regardless of the nominal assay strength (e.g., 130% KCN vs. 99% KCN equivalent) [1]. This suggests procurement decisions can be optimized based on the cost per effective unit of cyanide delivered by the available commercial grades of each salt.

• [1] Surface Finishing Society of Japan. (1964). Relative Experiments of Potassium and Sodium Cyanide Bath for Copper Plating. 15(11), 441-444. View Source
• [2] ATSDR. (2006). Toxicological Profile for Cyanide. Table 4-2: Physical and Chemical Properties of Cyanide and Compounds. View Source
• [3] ZGDiandu. (2009). 氰化物镀银为什么采用钾盐而不采用钠盐? [Why Potassium Salt is Used in Cyanide Silver Plating Instead of Sodium Salt]. View Source
• [4] 911Metallurgist. (2016). Compare NaCN Sodium Cyanide VS KCN Potassium Cyanide. View Source